2-Amino-4-(2-fluorophenyl)thiophene-3-carboxamide

• IUPAC Name: 2-amino-4-(2-fluorophenyl)thiophene-3-carboxamide
• InChI: InChI=1S/C11H9FN2OS/c12-8-4-2-1-3-6(8)7-5-16-11(14)9(7)10(13)15/h1-5H,14H2,(H2,13,15)
• InChI Key: REVARKJBOLGHRL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CSC(=C2C(=O)N)N)F
• Molecular Formula: C11H9FN2OS
• Molecular Weight: 236.27 g/mol

Description

“2-Amino-4-(2-fluorophenyl)thiophene-3-carboxamide” is a chemical compound with the molecular formula C11H8FNOS. It is also known as TPCA-1, a potent and selective inhibitor of IKK-2 with an IC50 value of 17.9 nM.

Molecular Structure Analysis

The molecular structure of this compound can be represented as a 2D Mol file or a computed 3D SD file. The molecular weight is 221.251.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 221.251. It is also related to “Methyl 3-amino-4-(4-fluorophenyl)thiophene-2-carboxylate” which has a molecular weight of 251.28.

Mechanism of Action

Target of Action

It’s worth noting that thiophene derivatives have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry . Similarly, indole derivatives, which share some structural similarities with thiophene, have been found to bind with high affinity to multiple receptors .

Biochemical Pathways

It’s known that thiophene and indole derivatives can influence a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, and more .

Result of Action

A synthesized molecule with a similar structure exhibited solid tumor cell inhibitory activities with an ic50 value of 130 μM against HepG2 cells .

Advantages and Limitations for Lab Experiments

The advantages of using 2-Amino-4-(2-fluorophenyl)thiophene-3-carboxamide in lab experiments include its ability to inhibit the activity of certain enzymes and receptors, making it a promising candidate for the development of new drugs targeting these pathways. Additionally, this compound has been shown to exhibit a range of biochemical and physiological effects, making it a versatile tool for studying various biological processes.
The limitations of using this compound in lab experiments include its complex synthesis method, which requires specialized equipment and expertise. Additionally, this compound may exhibit off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for the research on 2-Amino-4-(2-fluorophenyl)thiophene-3-carboxamide. One direction is to further investigate its mechanism of action and identify the specific enzymes and receptors that it targets. Another direction is to explore its potential applications in the treatment of specific diseases such as cancer and viral infections. Additionally, future research could focus on developing new synthetic methods for this compound that are more efficient and cost-effective. Finally, research could focus on developing derivatives of this compound that exhibit improved pharmacological properties and reduced off-target effects.
Conclusion:
In conclusion, this compound is a chemical compound that has attracted a great deal of attention in the scientific community due to its potential applications in drug discovery. This compound exhibits a range of biochemical and physiological effects, making it a versatile tool for studying various biological processes. While there are limitations to using this compound in lab experiments, its potential applications in the development of new drugs make it an important area of research for the future.

Synthesis Methods

The synthesis of 2-Amino-4-(2-fluorophenyl)thiophene-3-carboxamide involves a series of chemical reactions that require specialized equipment and expertise. The most common method of synthesizing this compound involves the reaction of 2-fluoroaniline with thiophene-3-carboxylic acid, followed by the addition of a reducing agent such as sodium borohydride. The resulting product is then purified using various techniques such as column chromatography, recrystallization, and HPLC.

Scientific Research Applications

2-Amino-4-(2-fluorophenyl)thiophene-3-carboxamide has been extensively studied for its potential applications in drug discovery. This compound is known to exhibit a range of biological activities, including anti-inflammatory, antitumor, and antiviral properties. It has been shown to inhibit the activity of certain enzymes and receptors, making it a promising candidate for the development of new drugs targeting these pathways.